Cas no 914638-41-8 (Benzene, 1-isothiocyanato-2-(phenylmethoxy)-)
914638-41-8 structure
Product Name:Benzene, 1-isothiocyanato-2-(phenylmethoxy)-
CAS No:914638-41-8
MF:C14H11NOS
MW:241.308242082596
CID:749070
PubChem ID:53740262
Update Time:2025-04-19
Benzene, 1-isothiocyanato-2-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-isothiocyanato-2-(phenylmethoxy)-
- 1-isothiocyanato-2-phenylmethoxybenzene
- SCHEMBL4326135
- 2-(Benzyloxy)phenyl Isothiocyanate
- SY328664
- DTXSID90706327
- 1-(Benzyloxy)-2-isothiocyanatobenzene
- 914638-41-8
-
- Inchi: 1S/C14H11NOS/c17-11-15-13-8-4-5-9-14(13)16-10-12-6-2-1-3-7-12/h1-9H,10H2
- InChI Key: CUBKADTWNGWBCR-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC=CC=1OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 241.05613515g/mol
- Monoisotopic Mass: 241.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 53.7Ų
Benzene, 1-isothiocyanato-2-(phenylmethoxy)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
914638-41-8 (Benzene, 1-isothiocyanato-2-(phenylmethoxy)-) Related Products
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